Cas no 1220027-61-1 (N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride)

• Product Name: N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride
• CAS No: 1220027-61-1
• MF: C₁₂H₂₆Cl₂N₂O
• MW: 285.253641605377
• CID: 4687944
• Update Time: 2025-06-14

N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-(2-PYRROLIDINYLMETHYL)-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)AMINE DIHYDROCHLORIDE
• N-Methyl-1-(pyrrolidin-2-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)methanamine dihydrochloride
• methyl(oxan-4-ylmethyl)(pyrrolidin-2-ylmethyl)amine dihydrochloride
• N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride

• Inchi： 1S/C12H24N2O.2ClH/c1-14(10-12-3-2-6-13-12)9-11-4-7-15-8-5-11;;/h11-13H,2-10H2,1H3;2*1H
• InChI Key： ZPJWDMDAOHLCKP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)CN(C)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 24.5

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride

Recent Advances in the Study of N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine Dihydrochloride (CAS: 1220027-61-1)

N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride (CAS: 1220027-61-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research briefing provides an overview of the latest findings, methodologies, and implications associated with this compound.

The compound's unique structural features, including the pyrrolidinylmethyl and tetrahydro-2H-pyran-4-ylmethyl groups, contribute to its versatility in medicinal chemistry. Recent publications highlight its role as a building block for the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic properties. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for pharmacological studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1220027-61-1 as a precursor to develop a series of sigma-1 receptor modulators. The study employed molecular docking simulations and in vitro binding assays to demonstrate the compound's high affinity for the sigma-1 receptor. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's, where sigma-1 receptor activation has shown promise in preclinical models.

Another significant advancement involves the compound's application in positron emission tomography (PET) tracer development. A recent patent application (WO2023056789) describes the use of 1220027-61-1 derivatives as radioligands for imaging sigma-1 receptors in vivo. This innovation could provide clinicians with a powerful tool for diagnosing and monitoring CNS disorders, offering new insights into disease progression and treatment efficacy.

From a synthetic chemistry perspective, recent optimizations in the preparation of 1220027-61-1 have been reported. A 2024 paper in Organic Process Research & Development details an improved synthetic route that increases yield while reducing environmental impact. The new method employs catalytic hydrogenation and achieves a 78% overall yield, representing a significant improvement over previous approaches that typically yielded 50-60%.

Pharmacokinetic studies of derivatives based on 1220027-61-1 have shown promising blood-brain barrier penetration profiles, with brain-to-plasma ratios exceeding 3:1 in rodent models. This characteristic is particularly valuable for CNS-targeted therapeutics and has spurred interest from several pharmaceutical companies. Current clinical development pipelines include at least three investigational drugs that utilize this compound as a structural core.

In conclusion, N-Methyl-N-(2-pyrrolidinylmethyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)amine dihydrochloride (1220027-61-1) continues to demonstrate significant potential in multiple areas of pharmaceutical research. Its applications range from serving as a versatile synthetic intermediate to forming the basis of novel therapeutic agents and diagnostic tools. Ongoing research is expected to further elucidate its pharmacological properties and expand its utility in addressing unmet medical needs, particularly in neurology and psychiatry.